Furan-2-yl(4-((6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)(phenyl)methyl)piperazin-1-yl)methanone

• IUPAC Name: furan-2-yl-[4-[(6-hydroxy-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-phenylmethyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H21N5O3S/c1-14-22-21-26(23-14)20(28)18(30-21)17(15-6-3-2-4-7-15)24-9-11-25(12-10-24)19(27)16-8-5-13-29-16/h2-8,13,17,28H,9-12H2,1H3
• InChI Key: JJFZPQIDJQXIED-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC=CC=C3)N4CCN(CC4)C(=O)C5=CC=CO5)O
• Molecular Formula: C21H21N5O3S
• Molecular Weight: 423.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the acylation of pyridin-2-amine with furan-2-carbonyl chloride in propan-2-ol to give N-(pyridin-2-yl)furan-2-carboxamide. This is then treated with excess P2S5 in anhydrous toluene to afford the corresponding carbothioamide which is oxidized with potassium ferricyanide in an alkaline medium.

Chemical Reactions Analysis

The product of similar synthesis reactions has been subjected to electrophilic substitution reactions such as nitration, bromination, hydroxymethylation, formylation, and acylation. The alkylation of the title compound with methyl iodide led to the formation of a quaternization product at the pyridine nitrogen atom.

Scientific Research Applications

Antiviral Activity

. Given that this compound contains a triazole ring, which is similar to an indole ring, it could potentially have antiviral properties.

Anti-inflammatory Activity

. The presence of the triazole ring in this compound could suggest potential anti-inflammatory applications.

Anticancer Activity

. The structural similarity between indole and triazole could suggest that this compound may also have anticancer properties.

Antimicrobial Activity

. This suggests that the compound could potentially be used in the development of new antimicrobial drugs.

Antifungal Activity

. Given that this compound contains a thiazole ring, it could potentially have antifungal applications.

Neuroprotective Activity

. This suggests that the compound could potentially be used in the treatment of neurological disorders.

Future Directions

The future directions for research on “Furan-2-yl(4-((6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)(phenyl)methyl)piperazin-1-yl)methanone” could involve further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, its safety profile and potential applications could be areas of future research.

Mechanism of Action

Mode of action

Triazole and thiazole compounds are known to interact with their targets, leading to various biological activities .

Biochemical pathways

Triazole and thiazole compounds are known to affect a variety of biochemical pathways due to their broad-spectrum biological activities .

Result of action

Compounds containing triazole and thiazole groups are known to exhibit a variety of biological activities, including antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular activities .